Sitaxsentan Sitaxsentan Sitaxentan is a member of benzodioxoles.
Sitaxentan was marketed under the trade name Thelin for the treatment of pulmonary arterial hypertension (PAH) by Encysive Pharmaceuticals until Pfizer purchased Encysive in February 2008. In 2010, Pfizer voluntarily removed sitaxentan from the market over concerns of hepatotoxicity.
Brand Name: Vulcanchem
CAS No.: 184036-34-8
VCID: VC0003621
InChI: InChI=1S/C18H15ClN2O6S2/c1-9-5-13-14(26-8-25-13)7-11(9)6-12(22)17-15(3-4-28-17)29(23,24)21-18-16(19)10(2)20-27-18/h3-5,7,21H,6,8H2,1-2H3
SMILES: CC1=CC2=C(C=C1CC(=O)C3=C(C=CS3)S(=O)(=O)NC4=C(C(=NO4)C)Cl)OCO2
Molecular Formula: C18H15ClN2O6S2
Molecular Weight: 454.9 g/mol

Sitaxsentan

CAS No.: 184036-34-8

Cat. No.: VC0003621

Molecular Formula: C18H15ClN2O6S2

Molecular Weight: 454.9 g/mol

* For research use only. Not for human or veterinary use.

Sitaxsentan - 184036-34-8

Specification

Description Sitaxentan is a member of benzodioxoles.
Sitaxentan was marketed under the trade name Thelin for the treatment of pulmonary arterial hypertension (PAH) by Encysive Pharmaceuticals until Pfizer purchased Encysive in February 2008. In 2010, Pfizer voluntarily removed sitaxentan from the market over concerns of hepatotoxicity.
CAS No. 184036-34-8
Molecular Formula C18H15ClN2O6S2
Molecular Weight 454.9 g/mol
IUPAC Name N-(4-chloro-3-methyl-1,2-oxazol-5-yl)-2-[2-(6-methyl-1,3-benzodioxol-5-yl)acetyl]thiophene-3-sulfonamide
Standard InChI InChI=1S/C18H15ClN2O6S2/c1-9-5-13-14(26-8-25-13)7-11(9)6-12(22)17-15(3-4-28-17)29(23,24)21-18-16(19)10(2)20-27-18/h3-5,7,21H,6,8H2,1-2H3
Standard InChI Key PHWXUGHIIBDVKD-UHFFFAOYSA-N
SMILES CC1=CC2=C(C=C1CC(=O)C3=C(C=CS3)S(=O)(=O)NC4=C(C(=NO4)C)Cl)OCO2
Canonical SMILES CC1=CC2=C(C=C1CC(=O)C3=C(C=CS3)S(=O)(=O)NC4=C(C(=NO4)C)Cl)OCO2

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